3.4-Dichloro-1-methoxy-pyrrole-2.5-dione

• Molecular Formula: C5H3Cl2NO3
• Molecular Weight: 195.98 g/mol
• IUPAC Name: 3,4-dichloro-1-methoxypyrrole-2,5-dione
• InChI: InChI=1S/C5H3Cl2NO3/c1-11-8-4(9)2(6)3(7)5(8)10/h1H3
• InChI Key: QDUJGAVGRQHUTE-UHFFFAOYSA-N
• Canonical SMILES: CON1C(=O)C(=C(C1=O)Cl)Cl

Description

3.4-Dichloro-1-methoxy-pyrrole-2.5-dione is a useful research compound. Its molecular formula is C5H3Cl2NO3 and its molecular weight is 195.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature 3.6 g (52.9 mmol) sodium ethanolate were added to a mixture of 5.6 g (33.5 mmol) 2.3-dichloro maleic anhydride and 4.6 g (55.1 mmol) methoxyamine hydrochloride in 50 ml of acetic acid. The reaction mixture was stirred 16 hours at room temperature and then poured into an ice/water mixture. An insoluble solid crystallized out which was filtered off and washed with water. Then this solid was redissolved in ethyl acetate. the solution was dried over magnesium sulfate and evaporated. 4.5 g (68% of theory) of the title compound were obtained as a light colored solid. 1H-NMR (CDCl3. δ in ppm): 4.0 (s. 3H).